Cas no 2138507-09-0 (5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid)
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
- EN300-1128887
- 2138507-09-0
-
- Inchi: 1S/C13H12BrNO3/c1-6-4-5-8(14)10-9(13(17)18)7(2)12(16)15(3)11(6)10/h4-5H,1-3H3,(H,17,18)
- InChI Key: JVXGVXBJJDAYBQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C)C2=C1C(C(=O)O)=C(C)C(N2C)=O
Computed Properties
- Exact Mass: 309.00006g/mol
- Monoisotopic Mass: 309.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 57.6Ų
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1128887-0.05g |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2138507-09-0 | 95% | 0.05g |
$1080.0 | 2023-10-26 | |
| Enamine | EN300-1128887-0.1g |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2138507-09-0 | 95% | 0.1g |
$1131.0 | 2023-10-26 | |
| Enamine | EN300-1128887-0.25g |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2138507-09-0 | 95% | 0.25g |
$1183.0 | 2023-10-26 | |
| Enamine | EN300-1128887-0.5g |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2138507-09-0 | 95% | 0.5g |
$1234.0 | 2023-10-26 | |
| Enamine | EN300-1128887-1.0g |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2138507-09-0 | 1g |
$1286.0 | 2023-06-09 | ||
| Enamine | EN300-1128887-2.5g |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2138507-09-0 | 95% | 2.5g |
$2520.0 | 2023-10-26 | |
| Enamine | EN300-1128887-5.0g |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2138507-09-0 | 5g |
$3728.0 | 2023-06-09 | ||
| Enamine | EN300-1128887-10.0g |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2138507-09-0 | 10g |
$5528.0 | 2023-06-09 | ||
| Enamine | EN300-1128887-1g |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2138507-09-0 | 95% | 1g |
$1286.0 | 2023-10-26 | |
| Enamine | EN300-1128887-5g |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2138507-09-0 | 95% | 5g |
$3728.0 | 2023-10-26 |
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
Recent Advances in the Study of 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS: 2138507-09-0)
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS: 2138507-09-0) is a quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo and carboxylic acid functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.
A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory effects of 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid. The researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study further revealed that the compound's mechanism of action involves the modulation of the NF-κB signaling pathway, suggesting its potential as a novel anti-inflammatory agent.
In another recent study (Bioorganic & Medicinal Chemistry Letters, 2024), the antimicrobial properties of this quinoline derivative were explored. The compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with particularly strong efficacy against Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism.
The anticancer potential of 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has also been a focus of recent research. A 2023 study in the European Journal of Medicinal Chemistry reported that this compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The study highlighted the compound's ability to activate caspase-3 and -9, key enzymes in the apoptotic pathway, while showing minimal toxicity to normal cells.
From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of this compound. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing the use of hazardous reagents. This development is particularly significant for scaling up production for potential clinical applications.
Despite these promising findings, challenges remain in the development of 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid as a therapeutic agent. Current research is focusing on improving its pharmacokinetic properties, particularly its solubility and bioavailability. Several research groups are exploring prodrug strategies and formulation approaches to address these limitations.
In conclusion, 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS: 2138507-09-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover its molecular mechanisms and optimize its pharmacological profile, positioning it as a potential candidate for future drug development in multiple therapeutic areas.
2138507-09-0 (5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)